Cas no 898764-38-0 (1-(4-bromophenyl)-3,3-dimethylbutan-1-one)

1-(4-Bromophenyl)-3,3-dimethylbutan-1-one is a brominated aromatic ketone with a molecular formula of C12H15BrO. This compound features a tert-butyl group adjacent to the carbonyl functionality, contributing to its steric and electronic properties. The presence of the 4-bromophenyl moiety enhances its utility as an intermediate in organic synthesis, particularly in cross-coupling reactions and pharmaceutical applications. Its well-defined structure and stability make it suitable for use in research and industrial processes requiring precise functionalization. The compound’s high purity and consistent performance are advantageous for applications in material science and fine chemical synthesis. Proper handling and storage are recommended due to its reactivity.
1-(4-bromophenyl)-3,3-dimethylbutan-1-one structure
898764-38-0 structure
Product Name:1-(4-bromophenyl)-3,3-dimethylbutan-1-one
CAS No:898764-38-0
MF:C12H15BrO
MW:255.150902986526
MDL:MFCD03841089
CID:871996
PubChem ID:24723987
Update Time:2025-06-22

1-(4-bromophenyl)-3,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)-3,3-dimethylbutan-1-one
    • 4'-BROMO-3,3-DIMETHYLBUTYROPHENONE
    • Z385417460
    • 898764-38-0
    • SCHEMBL10021821
    • MFCD03841089
    • EN300-251343
    • AKOS009339746
    • DTXSID80642386
    • MDL: MFCD03841089
    • Inchi: 1S/C12H15BrO/c1-12(2,3)8-11(14)9-4-6-10(13)7-5-9/h4-7H,8H2,1-3H3
    • InChI Key: RMSYXFAVKLWJDS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 254.03100
  • Monoisotopic Mass: 254.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.06800

1-(4-bromophenyl)-3,3-dimethylbutan-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-bromophenyl)-3,3-dimethylbutan-1-one Pricemore >>

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Additional information on 1-(4-bromophenyl)-3,3-dimethylbutan-1-one

1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One: A Comprehensive Overview

1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One, also known by its CAS number 898764-38-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and chemical synthesis. In this article, we will delve into the latest research findings, structural characteristics, and applications of this compound.

The molecular structure of 1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One consists of a ketone group attached to a 4-bromophenyl ring and a dimethylbutanone moiety. This arrangement imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements in the study of CAS No 898764-38-0 involves its application in asymmetric catalysis. Researchers have successfully employed this compound as a chiral auxiliary in the synthesis of enantioselective compounds. This approach has significantly improved the efficiency and selectivity of certain organic reactions, paving the way for its use in large-scale pharmaceutical production.

In addition to its role in drug discovery, 1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One has also found applications in material science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable porosity, making them ideal for gas storage and catalytic applications.

The environmental impact of CAS No 898764-38-0 has also been a topic of recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and use.

Looking ahead, the future of 1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One lies in exploring its potential as a building block for advanced materials and pharmaceuticals. Ongoing research is focused on optimizing its synthesis pathways to enhance yield and reduce costs. Furthermore, investigations into its pharmacokinetics and toxicity profiles are expected to provide valuable insights for its therapeutic applications.

In conclusion, CAS No 898764-38-0, or 1-(4-Bromophenyl)-3,3-Dimethylbutan-1-One, is a multifaceted compound with promising prospects across various scientific domains. Its unique properties and versatility make it an invaluable tool for researchers striving to push the boundaries of modern chemistry.

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